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Compound of Interest

Compound Name: 4-tert-Butyl-2-nitrophenol

Cat. No.: B1265401

This document provides essential safety and logistical information for the proper disposal of 4-
tert-Butyl-2-nitrophenol. The following procedures are based on established guidelines for
hazardous chemical waste management and are intended for researchers, scientists, and drug
development professionals. Adherence to these protocols is critical for ensuring personnel
safety and minimizing environmental impact. Always consult your institution's specific safety
protocols and local hazardous waste regulations before proceeding.

Hazard Summary and Personal Protective Equipment
(PPE)

4-tert-Butyl-2-nitrophenol is a hazardous chemical that requires careful handling. It is harmful
if swallowed, inhaled, or comes into contact with skin.[1] It is known to cause skin and serious
eye irritation and may cause respiratory irritation.[2][3] Furthermore, it is very toxic to aquatic
life with long-lasting effects.[3] All waste containing this compound must be treated as
hazardous.
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Hazard Statement

Recommended Personal Protective
Equipment (PPE)

Harmful if swallowed, in contact with skin, or if

inhaled.

Chemical-resistant gloves (e.qg., nitrile), lab coat,
NIOSH-approved N95 dust mask.[3]

Causes skin and serious eye irritation.

Safety glasses with side shields or chemical

safety goggles.[2][3]

May cause respiratory irritation.

Use only in a well-ventilated area or a chemical
fume hood.[3][4]

Very toxic to aquatic life with long-lasting effects.

Prevent entry into drains and waterways.

Chemical and Physical Properties

A summary of key quantitative data for 4-tert-Butyl-2-nitrophenol is provided below for easy

reference.
Property Value
CAS Number 3279-07-0[2]

Molecular Formula

C10H13NO3][5]

Molecular Weight 195.22 g/mol [2]

Appearance Solid[2]

Melting Point 27-29 °C[2]

Boiling Point 97 °C at 1 mmHg[2]

Density 1.12 g/mL at 25 °C[2]

Flash Point 113 °C (235.4 °F) - closed cup[?]
UN Number 1663 (applies to Nitrophenols)[4][6]

Water Hazard Class

WGK 3 (highly hazardous for water)[2]
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Experimental Protocol: Step-by-Step Waste
Disposal

The standard and required procedure is to transfer the hazardous waste to a licensed disposal
facility. The following protocol details the immediate steps for safely managing waste containing
4-tert-Butyl-2-nitrophenol within the laboratory.

Waste Segregation and Collection

Proper segregation is the first step in the disposal process. Never mix this waste with
incompatible materials.

e Solid Waste:
o Carefully sweep up any solid 4-tert-Butyl-2-nitrophenol waste.

o Avoid generating dust.[4] If necessary, lightly moisten the material to minimize airborne
particles.

o Place the collected solid waste into a clearly labeled, sealable, and chemically compatible
waste container designated for hazardous organic solids.[3][4]

e Liquid Waste (Solutions):

o Collect all liquid waste containing 4-tert-Butyl-2-nitrophenol in a dedicated, leak-proof,
and chemically compatible container with a secure lid.[3][7]

o This waste should be categorized as non-halogenated organic solvent waste unless mixed
with halogenated solvents.

Container Labeling

Accurate labeling is mandatory for regulatory compliance and safety.
o Clearly label the waste container with the words "Hazardous Waste".

e The label must detail all contents, explicitly listing "4-tert-Butyl-2-nitrophenol" and any
other chemicals present.
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 Indicate the accumulation start date (the date the first drop of waste was added).

Storage

Store waste containers in a designated Satellite Accumulation Area (SAA) that is at or near the
point of generation.

» Keep the waste container tightly closed except when adding waste.[4]
» Store containers in a cool, dry, and well-ventilated location away from ignition sources.[2][8]

o Use secondary containment for all liquid waste containers to prevent spills.[7]

Spill Management

In the event of a small spill, follow these procedures:
o Alert personnel in the immediate area and restrict access.

» Wearing appropriate PPE, cover the spill with an inert absorbent material like vermiculite or
sand.

e Once absorbed, carefully sweep or scoop the material into the designated hazardous solid
waste container.[4]

» Decontaminate the spill area with a suitable solvent, followed by washing with soap and
water.

o For large spills, evacuate the area and contact your institution's Environmental Health and
Safety (EHS) office immediately.

Final Disposal

Under no circumstances should 4-tert-Butyl-2-nitrophenol or its containers be disposed of in
the regular trash or poured down the drain.[9][10]

o Contact your institution's EHS department or a licensed hazardous waste disposal contractor
to arrange for pickup.[11]
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e Ensure all required waste disposal paperwork is completed accurately.

o Empty containers that held the chemical must be disposed of as hazardous waste unless
properly decontaminated.[4][7] Recommended disposal methods for the chemical itself
include incineration in a licensed facility or burial in a specifically licensed landfill.[4]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4-tert-
Butyl-2-nitrophenol waste.
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Caption: Decision workflow for the disposal of 4-tert-Butyl-2-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of 4-tert-Butyl-2-nitrophenol: A
Procedural Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265401#4-tert-butyl-2-nitrophenol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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